Cas no 20421-40-3 (Cyclohexane, 1-chloro-2-fluoro-, trans-)

• Product Name: Cyclohexane, 1-chloro-2-fluoro-, trans-
• CAS No: 20421-40-3
• MF: C₆H₁₀ClF
• MW: 136.595004558563
• CID: 1393675
• Update Time: 2024-08-15

Cyclohexane, 1-chloro-2-fluoro-, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclohexane, 1-chloro-2-fluoro-, trans-
• Cyclohexane, 1-chloro-2-fluoro-, (1R,2R)-rel-

• Inchi： 1S/C6H10ClF/c7-5-3-1-2-4-6(5)8/h5-6H,1-4H2/t5-,6-/m1/s1
• InChI Key： RGXZXBASNKTHQI-PHDIDXHHSA-N
• SMILES： [C@@H]1(Cl)CCCC[C@H]1F

Computed Properties

• Exact Mass: 136.0456

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 157.5±23.0 °C(Predicted)
• PSA: 0